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Compound of Interest

Compound Name: 2-Chloro-6-fluoroaniline

Cat. No.: B1301955

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-6-fluoroaniline (CAS No. 363-51-9). Adherence to these procedures is critical for
ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Chloro-6-fluoroaniline is a toxic substance that can be harmful if swallowed, inhaled, or
comes into contact with skin.[1][2] It may also cause skin and eye irritation and potential
damage to organs through prolonged or repeated exposure.[1][3] It is very toxic to aquatic life
with long-lasting effects.[1][2] The following personal protective equipment is mandatory for
handling this chemical.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Standard

Safety glasses with side-
EN166 (EU) or OSHA 29 CFR

Eye/Face Protection shields or chemical safety
1910.133 (US)[4][5]

goggles.

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,

Hand Protection Nitrile rubber). Gloves must be  EN 374 (EU)[6]
inspected prior to use and

disposed of properly after.

Protective clothing to prevent
Skin and Body Protection skin exposure. A lab coat is the

minimum requirement.

For nuisance exposures, use a
P95 (US) or P1 (EU) particle
respirator. For higher-level
protection, use an OV/AG/P99
(US) or ABEK-P2 (EU)
Respiratory Protection respirator cartridges.[4] Use a NIOSH (US) or CEN (EU)[4]
NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or irritation is

experienced.[5]

Handling and Storage Protocol

Proper handling and storage are crucial to prevent exposure and maintain the chemical's
integrity.

Operational Steps for Handling:

e Ventilation: Always handle 2-Chloro-6-fluoroaniline in a well-ventilated area or under a
chemical fume hood.[1][2]
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e Avoid Contact: Prevent contact with skin, eyes, and clothing.[1] Do not breathe mist, vapors,
or spray.[1]

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1][4] Do not eat, drink, or smoke in the handling area.[1]

o Spill Preparedness: Keep an appropriate spill kit readily available. In case of a spill, evacuate
personnel to a safe area.[4]

Storage Plan:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[2][5]

o Store in a locked-up area.[1][7]
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures
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Exposure Route First Aid Action

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician
immediately.[1][4][8]

Take off immediately all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact _ o
least 15 minutes. Consult a physician

immediately.[1][4]

Rinse thoroughly with plenty of water for at least
15 minutes, also under the eyelids. Remove

Eye Contact contact lenses, if present and easy to do.
Continue rinsing. Consult a physician

immediately.[1][8]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . - .
mouth with water. Consult a physician or poison

control center immediately.[1][4]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures to mitigate risks.
Accidental Release Measures:

o Personal Precautions: Use personal protective equipment as outlined in Table 1. Ensure
adequate ventilation and evacuate personnel to safe areas.[4]

o Containment: Prevent the chemical from entering drains, surface water, or the ground water
system.[2]

o Clean-up: For solid spills, sweep up and shovel the material. For liquid spills, soak up with
inert absorbent material (e.g., sand, silica gel, acid binder).[4][9] Place the collected material
into a suitable, closed container for disposal.[4][9] Do not create dust.[4]

Disposal Protocol:
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e 2-Chloro-6-fluoroaniline and its container must be disposed of as hazardous waste.[1]

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][2]

e Do not release into the environment.[1]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling 2-Chloro-6-fluoroaniline in
a laboratory setting.
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Workflow for Handling 2-Chloro-6-fluoroaniline
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Caption: Standard operating procedure for handling 2-Chloro-6-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Chloro-6-
fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301955#personal-protective-equipment-for-
handling-2-chloro-6-fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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